Cas no 681156-23-0 (ethyl 2-benzamido-6-methylthieno2,3-d1,3thiazole-5-carboxylate)

• Product Name: ethyl 2-benzamido-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• CAS No: 681156-23-0
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 6220115
• PubChem ID: 5215730
• Update Time: 2025-10-28

ethyl 2-benzamido-6-methylthieno2,3-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-benzamido-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• F0536-0054
• AKOS024581100
• ethyl 2-benzamido-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate
• 681156-23-0
• ethyl 2-benzamido-6-methylthieno[2,3-d]thiazole-5-carboxylate

• Inchi： 1S/C16H14N2O3S2/c1-3-21-15(20)12-9(2)11-14(22-12)18-16(23-11)17-13(19)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,17,18,19)
• InChI Key： DJUNHBWPWXQFLL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C1N=C(NC(C1C=CC=CC=1)=O)S2

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-benzamido-6-methylthieno2,3-d1,3thiazole-5-carboxylate

Ethyl 2-Benzamido-6-Methylthieno[2,3-d]1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Ethyl 2-benzamido-6-methylthieno[2,3-d]1,3-thiazole-5-carboxylate (CAS No: 681156-23-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a benzamido group and a methyl substituent further enhances its chemical versatility and potential applications.

The thiazole core of this compound plays a pivotal role in its reactivity and functionality. Thiazoles are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and additions, making them valuable building blocks in organic synthesis. Recent studies have highlighted the potential of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The ethyl ester group present in this compound adds to its solubility properties, which is crucial for its application in pharmaceutical formulations.

One of the most intriguing aspects of ethyl 2-benzamido-6-methylthieno[2,3-d]1,3-thiazole-5-carboxylate is its ability to undergo bioisosteric replacements and modifications. Researchers have explored the substitution patterns at the benzamido group to optimize its pharmacokinetic properties. For instance, replacing the benzene ring with other aromatic systems has shown promise in improving drug absorption and bioavailability.

Moreover, the methyl group at position 6 of the thieno[2,3-d] ring contributes to the compound's stability and selectivity. This substituent has been found to influence the compound's interaction with biological targets, such as enzymes and receptors. Recent computational studies have revealed that the methyl group enhances the compound's binding affinity to certain protein pockets, making it a potential candidate for targeted drug delivery systems.

In terms of synthesis, ethyl 2-benzamido-6-methylthieno[2,3-d]1,3-thiazole-5-carboxylate can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediate thiol derivatives, which are then subjected to condensation reactions with appropriate amides or esters. The final product is purified using chromatographic techniques to ensure high purity and stability.

From an applications perspective, this compound has shown potential in several areas beyond traditional pharmaceuticals. For instance, it has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it a promising candidate for constructing porous materials with applications in gas storage and catalysis.

Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes for ethyl 2-benzamido-6-methylthieno[2,3-d]1,3-thiazole-5-carboxylate. Researchers are focusing on reducing waste generation and improving energy efficiency during its production. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being employed to achieve these goals while maintaining product quality.

In conclusion, ethyl 2-benzamido-6-methylthieno[2,3-d]1,3-thiazole-5-carboxylate (CAS No: 681156-23-0) stands out as a versatile compound with immense potential across multiple scientific domains. Its unique structural features enable it to serve as both a valuable intermediate in organic synthesis and a functional material in advanced technologies. As research continues to uncover new applications and optimization strategies for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.